Cas no 132431-08-4 (methyl (2R)-4-oxopyrrolidine-2-carboxylate)

• Product Name: methyl (2R)-4-oxopyrrolidine-2-carboxylate
• CAS No: 132431-08-4
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 1235406
• PubChem ID: 45090002
• Update Time: 2025-10-28

methyl (2R)-4-oxopyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• D-Proline, 4-oxo-, methyl ester (9CI)
• methyl (2R)-4-oxopyrrolidine-2-carboxylate
• (R)-Methyl 4-oxopyrrolidine-2-carboxylate
• EN300-1069229
• 132431-08-4

• Inchi： 1S/C6H9NO3/c1-10-6(9)5-2-4(8)3-7-5/h5,7H,2-3H2,1H3/t5-/m1/s1
• InChI Key： HUGQRODTQXEKHL-RXMQYKEDSA-N
• SMILES： O(C)C([C@H]1CC(CN1)=O)=O

Computed Properties

• Exact Mass: 143.05827
• Monoisotopic Mass: 143.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4A^2
• XLogP3: -0.7

Experimental Properties

• PSA: 55.4

Additional information on methyl (2R)-4-oxopyrrolidine-2-carboxylate

Methyl (2R)-4-oxopyrrolidine-2-carboxylate (CAS 132431-08-4): A Versatile Chiral Building Block in Modern Organic Synthesis

In the realm of chiral synthesis and pharmaceutical intermediates, methyl (2R)-4-oxopyrrolidine-2-carboxylate (CAS 132431-08-4) has emerged as a crucial compound with significant applications. This optically active pyrrolidine derivative serves as a valuable chiral building block for the preparation of various biologically active molecules, particularly in the development of asymmetric catalysts and drug candidates.

The compound's molecular structure features a pyrrolidinone ring with a methyl ester group at the 2-position, making it an excellent precursor for stereoselective transformations. Its (2R)-configuration is particularly valuable in creating enantiomerically pure compounds, which are increasingly demanded in modern medicinal chemistry and material science applications.

Recent studies highlight the growing importance of methyl (2R)-4-oxopyrrolidine-2-carboxylate in the synthesis of proline analogs and peptide mimetics. Researchers are particularly interested in its potential for creating novel enzyme inhibitors and receptor modulators, addressing current challenges in drug discovery programs targeting neurological disorders and metabolic diseases.

The compound's stereochemical purity and functional group compatibility make it ideal for multistep synthetic routes. Many pharmaceutical companies are exploring its use in the development of next-generation therapeutics, especially in areas like precision medicine and personalized drug formulations.

From a market perspective, the demand for high-purity methyl (2R)-4-oxopyrrolidine-2-carboxylate has been steadily increasing. This growth is driven by the expanding biopharmaceutical sector and the need for chiral intermediates in green chemistry applications. The compound's stability and synthetic versatility make it particularly attractive for industrial-scale production.

In asymmetric synthesis, this compound serves as an excellent precursor for various organocatalysts. Its ability to introduce chiral centers with high enantiomeric excess has made it valuable in creating complex molecular architectures found in many natural products and bioactive compounds.

The synthetic methodology involving methyl (2R)-4-oxopyrrolidine-2-carboxylate continues to evolve, with recent advances focusing on atom-economical processes and environmentally friendly protocols. These developments align with the current industry trends toward sustainable chemistry and green manufacturing practices.

Analytical characterization of methyl (2R)-4-oxopyrrolidine-2-carboxylate typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications and research purposes.

Looking ahead, the applications of methyl (2R)-4-oxopyrrolidine-2-carboxylate are expected to expand further, particularly in the development of targeted drug delivery systems and smart materials. Its unique structural features and chiral properties position it as a key player in advancing molecular design and chemical innovation.

For researchers and manufacturers seeking high-quality chiral intermediates, methyl (2R)-4-oxopyrrolidine-2-carboxylate (CAS 132431-08-4) represents a reliable and versatile option. Its growing importance in cutting-edge research and industrial applications underscores its value in contemporary chemical synthesis and drug development pipelines.